Cas no 358730-85-5 (O-(2,3,4,5,6-Pentafluorobenzyl-α,α-d2)hydroxylamine HCl)

• Product Name: O-(2,3,4,5,6-Pentafluorobenzyl-α,α-d2)hydroxylamine HCl
• CAS No: 358730-85-5
• MF: C₇H₅ClF₅NO
• MW: 251.578041791916
• CID: 303227
• PubChem ID: 102601145
• Update Time: 2025-04-19

O-(2,3,4,5,6-Pentafluorobenzyl-α,α-d2)hydroxylamine HCl Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine,O-[(pentafluorophenyl)methyl-d2]-, hydrochloride (9CI)
• O-(2,3,4,5,6-PENTAFLUOROBENZYL-α,α-D2)-HYDROXYLAMINE HCL
• O-(2,3,4,5,6-Pentafluorobenzyl-a,a-d2)-hydroxylaMine HCl
• O-(2,3,4,5,6-PENTAFLUOROBENZYL-α,α-D2)-HYDROXYLAMINE
• O-(2,3,4,5,6-PENTAFLUOROBENZYL-α,α-D2)HYDROXYLAMINE HYDROCHLORIDE
• O-(2,3,4,5,6-PENTAFLUOROBENZYL-alpha,alpha-D2)-HYDROXYLAMINE HCL
• F93175
• CS-0572641
• HY-W011938S
• 358730-85-5
• O-((Perfluorophenyl)methyl)hydroxylamine-d2 (hydrochloride)
• O-(2,3,4,5,6-Pentafluorobenzyl-α,α-d2)hydroxylamine HCl

• Inchi： 1S/C7H4F5NO.ClH/c8-3-2(1-14-13)4(9)6(11)7(12)5(3)10;/h1,13H2;1H/i1D2;
• InChI Key： HVMVKNXIMUCYJA-CUOKRTIESA-N
• SMILES： Cl.FC1C(=C(C(=C(C=1C([2H])([2H])ON)F)F)F)F

Computed Properties

• Exact Mass: 251.01100
• Monoisotopic Mass: 251.0105358g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.27470